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Compound of Interest

Compound Name: Hydrocinnamic-2,2-D2 acid

Cat. No.: B096243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hydrocinnamic-2,2-D2 acid, a
deuterated form of hydrocinnamic acid, for its application in research and development. This
document outlines its commercial availability, key technical specifications, and detailed
protocols for its use in analytical and metabolic studies.

Commercial Suppliers and Technical Data

Hydrocinnamic-2,2-D2 acid (CAS No. 19136-97-1) is a specialized chemical primarily used as
an internal standard in mass spectrometry-based analyses or as a tracer in metabolic research.
The primary commercial supplier identified is LGC Standards, which distributes products from
Toronto Research Chemicals (TRC).

Below is a summary of the available quantitative data for Hydrocinnamic-2,2-D2 acid. Please
note that pricing and real-time availability are subject to change and should be confirmed
directly with the supplier.
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Parameter Value Source

Hydrocinnamic-alpha,alpha-d2
Product Name Acid LGC Standards[1][2]
ci

Toronto Research Chemicals

Brand LGC Standards[1]
(TRC)
CAS Number 19136-97-1 LGC Standards[1][2]
Molecular Formula CoD2Hs02 LGC Standards[1][2]
Molecular Weight 152.187 LGC Standards[1][2]
Chemical Purity Minimum 98% LGC Standards|[2]
Isotopic Purity 98 atom % D LGC Standards|[2]
Product Format Neat LGC Standards|[3]
Storage Temperature Room Temperature LGC Standards|[2]
Unlabelled CAS No. 501-52-0 LGC Standards[1][2]

A comprehensive Certificate of Analysis (CoA), including detailed analytical data from NMR,
MS, and HPLC, is typically provided by the supplier with the product.[4][5][6]

Applications in Research

Deuterium-labeled compounds like Hydrocinnamic-2,2-D2 acid are invaluable tools in several
research areas:

e Pharmacokinetic Studies: Deuteration at a metabolically active site can alter the rate of
metabolism, a phenomenon known as the kinetic isotope effect.[7] Specifically, deuteration at
the a-position of phenylpropionic acid has been explored to inhibit f-oxidation, thereby
improving the pharmacokinetic profiles of drug candidates.[8]

e Metabolic Tracing: This compound can be used as a tracer to study the metabolic fate of
hydrocinnamic acid and related phenylpropanoids in biological systems.[9][10]
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e Quantitative Analysis: It serves as an ideal internal standard for liquid chromatography-mass
spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays. Since
it has nearly identical chemical and physical properties to its non-deuterated counterpart, it
co-elutes and experiences similar ionization effects, allowing for accurate quantification of
the endogenous analyte.[11][12][13][14]

Experimental Protocols

While specific experimental conditions should be optimized for each application, the following
provides a detailed methodology for a common use of Hydrocinnamic-2,2-D2 acid as an
internal standard in LC-MS/MS analysis for the quantification of endogenous hydrocinnamic
acid in a biological matrix (e.g., plasma).

Protocol: Quantification of Hydrocinnamic Acid in
Plasma using Hydrocinnamic-2,2-D2 Acid as an Internal
Standard

1. Materials and Reagents

e Hydrocinnamic-2,2-D2 acid (Internal Standard, IS)

e Hydrocinnamic acid (Analyte standard)

e Blank plasma

e Methanol (LC-MS grade)

¢ Acetonitrile (LC-MS grade)

e Formic acid

o Water (LC-MS grade)

» Protein precipitation solvent (e.qg., ice-cold acetonitrile with 0.1% formic acid)

2. Preparation of Stock and Working Solutions
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Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve hydrocinnamic acid in
methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Hydrocinnamic-
2,2-D2 acid in methanol.

Working Solutions: Prepare a series of calibration standards by serially diluting the analyte
stock solution with methanol. Prepare a working solution of the internal standard at an
appropriate concentration (e.g., 100 ng/mL) in the protein precipitation solvent.

. Sample Preparation (Protein Precipitation)

To 50 pL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube,
add 150 pL of the internal standard working solution.

Vortex vigorously for 1 minute to ensure thorough mixing and precipitation of proteins.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
. LC-MS/MS Conditions (Example)

LC System: A standard UHPLC system.

Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 pum).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 pL.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b096243?utm_src=pdf-body
https://www.benchchem.com/product/b096243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source operating in negative ion mode.

e MRM Transitions:
o Hydrocinnamic acid: Precursor ion (m/z) -> Product ion (m/z)
o Hydrocinnamic-2,2-D2 acid: Precursor ion (m/z+2) -> Product ion (m/z+2)
o Note: Specific MRM transitions need to be optimized.

5. Data Analysis

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards.

o Determine the concentration of hydrocinnamic acid in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Visualizations
Logical Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for using Hydrocinnamic-2,2-D2 acid
as an internal standard in a quantitative LC-MS/MS assay.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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